Cas no 22029-76-1 (3-Buten-2-ol,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

3-Buten-2-ol,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Properties

Names and Identifiers

• 3-Buten-2-ol,4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• β-Ionol
• BETA-IONOL
• 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-2-ol
• 4-(2,6,6-Trimethyl-1-cyclohexenyl)-3-buten-2-ol
• FEMA 3625
• EINECS 277-648-8
• AKOS027320412
• .BETA.-IONOL [FHFI]
• (+/-)-Trans-beta-I(Eonol
• Trans-beta-ionol
• UNII-HTL4B7G3HH
• FEMA No. 3625
• 73952-68-8
• beta-Ionol, (E)-
• b-Ionol
• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
• EINECS 244-735-7
• (+/-)-TRANS-.BETA.-IONOL
• 472-80-0
• HTL4B7G3HH
• beta-Ionol, technical, >=90% (GC)
• (E)-4-(2,6,6-trimethylcyclohex-1-enyl)-3-buten-2-ol
• .BETA.-IONOL
• (3E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-buten-2-ol #
• SCHEMBL891562
• CHEBI:191586
• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (3E)-
• (E)-beta-ionol
• .beta. Ionol
• .BETA.-IONOL, (E)-
• TRANS-.BETA.-IONOL
• (E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-ol
• (E)-4-(2,6,6-trimethylcyclohex-1-enyl)but-3-en-2-ol
• Q27280092
• 3-Buten-2-ol, 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
• Ionol,beta
• 4-(2,6,6-trimethyl-cyclohex-1-enyl)-but-3-en-2-ol
• 2-Hydroxy-beta-ionone
• Ionol, beta-
• 4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-ol
• AI3-25084
• beta-Ionol, analytical standard
• CS-0336379
• 4-(2,6,6-Trimethyl-1-cyclohexenyl)-But-3-en-2-ol
• beta-lonol
• (3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-2-ol
• But-3-en-2-ol, 4-(2,6,6-trimethyl-1-cyclohexenyl)-
• 22029-76-1
• STL560972
• +Expand

• MDL： MFCD00036597
• InChIKey： CNOPDZWOYFOHGN-BQYQJAHWSA-N
• Inchi： InChI=1S/C13H22O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8,11,14H,5-6,9H2,1-4H3/b8-7+
• SMILES： CC1CCCC(C)(C)C=1/C=C/C(O)C

Computed Properties

• Exact Mass: 194.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.167
• Heavy Atom Count: 14
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.45000
• PSA: 20.23000
• Refractive Index: n20/D 1.501
• Boiling Point: 107 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 3625 | BETA-IONOL
• Color/Form: Liquid, with strong raspberry and violet aromas, and fruity and woody notes
• Sensitiveness: Sensitive to air
• Density: 0.928 g/mL at 20 °C(lit.)

Related Categories

• Other Chemical Reagents